Cas no 165615-63-4 (1H-Pyrazole-5-carbonitrile, 4-methoxy-1-methyl-)

• Product Name: 1H-Pyrazole-5-carbonitrile, 4-methoxy-1-methyl-
• CAS No: 165615-63-4
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 6644967
• PubChem ID: 15184252
• Update Time: 2024-05-28

1H-Pyrazole-5-carbonitrile, 4-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonitrile, 4-methoxy-1-methyl-
• 165615-63-4

• Inchi： 1S/C6H7N3O/c1-9-5(3-7)6(10-2)4-8-9/h4H,1-2H3
• InChI Key： TWJXEGUAGLYGEL-UHFFFAOYSA-N
• SMILES： O(C)C1C=NN(C)C=1C#N

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.8Ų